2-Cyclobutylcyclopropane-1-carbaldehyde

• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• SMILES: C1CC(C1)C2CC2C=O
• InChI: InChI=1S/C8H12O/c9-5-7-4-8(7)6-2-1-3-6/h5-8H,1-4H2
• InChIKey: FAERFXIBHPCJBF-UHFFFAOYSA-N

2-Cyclobutylcyclopropane-1-carbaldehyde – Physicochemical Profile and Structural Identity for Procurement Specification

2-Cyclobutylcyclopropane-1-carbaldehyde (CAS 2059994-37-3, MFCD30476729) is a bicyclic aldehyde with the molecular formula C₈H₁₂O and a molecular weight of 124.18 Da [1]. The compound features a cyclopropane ring directly substituted at the 2-position with a cyclobutyl group and at the 1-position with a carbaldehyde functionality, yielding a compact, sp³-rich scaffold (Fsp³ = 0.875) with two rotatable bonds and a calculated LogP of 1.4 [1]. It belongs to the broader class of cyclopropanecarbaldehydes that are recognized as key intermediates for pharmaceutical and agrochemical active substance synthesis [2]. The compound is catalogued under multiple commercial identifiers including BBV-93622660, BD01021527, CSC025776468, EN300-318736, FCH7314250, and IMED2683279053, reflecting broad availability across building-block supplier networks [1].

1

High sp³ character supports fragment-based library design and lead-likeness criteria.

2

Dual ring-strain architecture enables strain-release and ring-contraction chemistry for heterocycle synthesis.

3

Multi-supplier sourcing (6 catalog identifiers) reduces procurement risk and lead times.

• [1] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). CAS: 2059994-37-3. MFCD30476729. https://chem-space.com/CSMB00025776468-A79C9E View Source
• [2] Cuccu, F., Serusi, L., Luridiana, A., Secci, F., Caboni, P., Aitken, D. J., & Frongia, A. (2019). Tandem Wittig Reaction–Ring Contraction of Cyclobutanes: A Route to Functionalized Cyclopropanecarbaldehydes. Organic Letters, 21(19), 7755–7758. DOI: 10.1021/acs.orglett.9b02690 View Source

Why 2-Cyclobutylcyclopropane-1-carbaldehyde Cannot Be Replaced by Generic Cyclopropane Carbaldehydes for Structure–Activity-Dependent Applications

Superficial functional-group similarity (aldehyde on a cyclopropane) masks critical physicochemical and stereochemical differences that directly affect molecular recognition, conformational pre-organization, and synthetic reproducibility. Generic cyclopropanecarboxaldehyde (C₄H₆O, LogP 0.595, Fsp³ 0.75) differs from the target compound by over 0.8 LogP units and lacks the cyclobutyl substituent entirely, altering both lipophilicity-driven membrane partitioning and the steric environment around the reactive aldehyde center [1]. Furthermore, regioisomeric variants such as 1-cyclobutylcyclopropane-1-carbaldehyde (CAS 1936571-54-8) position the cyclobutyl group at the same carbon as the aldehyde, reducing the rotatable bond count from 2 to 1 and fundamentally changing the spatial relationship between the strained-ring systems . Even nominally identical constitutional isomers can differ in stereochemical definition: rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde is a defined racemic diastereomer, whereas the target compound is supplied as an unspecified stereochemical mixture, a distinction critical for stereoselective downstream chemistry where batch-to-batch diastereomeric ratios can determine reaction outcomes [2]. These quantifiable property gaps—spanning LogP, Fsp³, rotatable bond count, and stereochemical specification—directly undermine any assumption of functional interchangeability in medicinal chemistry SAR campaigns or agrochemical intermediate supply chains.

Unsubstituted cyclopropanecarboxaldehyde

Target: cyclobutyl-substituted, higher lipophilicity and sp³ fraction

Substitute: lacks cyclobutyl group; LogP and Fsp³ substantially lower

Physicochemical profile shift may alter membrane partitioning and steric environment, limiting SAR transferability.

1-Cyclobutyl regioisomer (CAS 1936571-54-8)

Target: 2-substituted, two rotatable bonds, distinct spatial orientation

Substitute: 1-substituted, single rotatable bond; conformational sampling differs

Doubling of rotatable bonds influences conformational pre-organization and may lead to divergent binding modes.

Stereochemically defined rac-(1R,2S) diastereomer

Target: undefined stereochemical mixture, may vary batch-to-batch

Substitute: defined racemic diastereomer, consistent configuration but identical physicochemical descriptors

For stereoselective synthesis, undefined stereochemistry introduces reproducibility risk; defined diastereomer preferred when configuration must be controlled.

• [1] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). LogP: 1.4; Fsp³: 0.875. https://chem-space.com/CSMB00025776468-A79C9E View Source
• [2] Chemspace. rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde (CSMB02125633451, BBV-165108773). Stereochemically defined racemate. https://chem-space.com/CSMB02125633451-26D4E5 View Source

Quantitative Differentiation Evidence for 2-Cyclobutylcyclopropane-1-carbaldehyde Versus Closest Analogs: A Procurement-Relevant Comparator Table

Fsp³ Molecular Complexity Index: 16.7% Higher sp³ Carbon Fraction Than Unsubstituted Cyclopropanecarboxaldehyde

The Fsp³ descriptor—defined as the ratio of sp³-hybridized carbon atoms to total carbon count—has been established as a predictor of clinical developability, with higher values correlating with improved solubility, reduced promiscuity, and higher clinical success rates [1]. 2-Cyclobutylcyclopropane-1-carbaldehyde exhibits Fsp³ = 0.875 (7 sp³ carbons / 8 total carbons) [2]. The parent cyclopropanecarboxaldehyde (CAS 1489-69-6) yields Fsp³ = 0.750 (3 sp³ carbons / 4 total carbons) by structural calculation [3]. The absolute difference of +0.125 represents a 16.7% relative enrichment in saturated carbon content, placing the target compound substantially above the Fsp³ ≥ 0.45 threshold associated with favorable developability profiles.

Fsp³ enrichment

Reported

Target Fsp³ 0.875 vs comparator 0.750
Δ = +0.125 (+16.7% relative)

Higher molecular complexity may correlate with improved developability profiles

Based on Lovering et al. (2009) threshold ≥0.45; calculated from molecular formulas

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	Fsp³ = 0.875 (7 of 8 carbons sp³-hybridized)
Comparator Or Baseline	Cyclopropanecarboxaldehyde: Fsp³ = 0.750 (3 of 4 carbons sp³-hybridized)
Quantified Difference	ΔFsp³ = +0.125 absolute (+16.7% relative)
Conditions	Calculated from molecular formula C₈H₁₂O (target) vs C₄H₆O (comparator)

Why This Matters

Higher Fsp³ is quantitatively associated with greater molecular complexity and three-dimensionality, which directly influences target selectivity and attrition rates in fragment-based and HTS-driven drug discovery campaigns.

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. DOI: 10.1021/jm901241e View Source
• [2] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). Fsp³: 0.875. https://chem-space.com/CSMB00025776468-A79C9E View Source
• [3] Calculated from structure: Cyclopropanecarboxaldehyde (CAS 1489-69-6). C₄H₆O, 4 total carbons, 3 sp³ carbons (cyclopropane ring), 1 sp² carbon (aldehyde). View Source

Computed LogP Differential: +0.805 LogP Units Above Parent Cyclopropanecarboxaldehyde, Modulating Membrane Partitioning Predictions

The calculated partition coefficient (LogP) is a primary determinant of passive membrane permeability and non-specific protein binding. 2-Cyclobutylcyclopropane-1-carbaldehyde has a computed LogP of 1.4 [1]. In contrast, the unsubstituted cyclopropanecarboxaldehyde (CAS 1489-69-6) yields a significantly lower LogP of 0.59530 . The positive ΔLogP of +0.805 indicates that the target compound is approximately 6.4× more lipophilic than the parent aldehyde (based on the logarithmic nature of the partition coefficient), a difference that substantially alters predicted permeability across biological membranes and distribution into hydrophobic environments.

LogP differential

Reported

Target LogP 1.4 vs parent 0.595
ΔLogP = +0.805 (~6.4× lipophilicity)

Lipophilicity shift may influence membrane permeability predictions

Computed values; cross-study comparison

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.4
Comparator Or Baseline	Cyclopropanecarboxaldehyde: LogP = 0.59530
Quantified Difference	ΔLogP = +0.805 (~6.4-fold higher lipophilicity)
Conditions	Computed LogP values from authoritative chemical databases (Chemspace, BOC Sciences)

Why This Matters

A ΔLogP of +0.8 is sufficient to shift a compound across commonly applied drug-likeness boundaries (e.g., Lipinski Rule of 5 LogP ≤5 context) and can be the determining factor in whether a building block yields cell-permeable final compounds in a medicinal chemistry program.

• [1] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). LogP: 1.4. https://chem-space.com/CSMB00025776468-A79C9E View Source

Regioisomeric Connectivity: Two Rotatable Bonds in the 2-Cyclobutyl Isomer Versus One in the 1-Cyclobutyl Regioisomer, Altering Conformational Sampling

The position of the cyclobutyl substituent on the cyclopropane ring directly dictates the number of rotatable bonds, a key determinant of conformational entropy and molecular recognition. 2-Cyclobutylcyclopropane-1-carbaldehyde possesses 2 rotatable bonds, as the cyclobutyl group is attached at the 2-position of the cyclopropane, separated from the aldehyde-bearing carbon [1]. In the regioisomeric 1-cyclobutylcyclopropane-1-carbaldehyde (CAS 1936571-54-8), the cyclobutyl and aldehyde groups share the same cyclopropane carbon (position 1), resulting in only 1 rotatable bond between the cyclobutyl group and the cyclopropane ring . This doubling of rotatable bond count in the 2-substituted isomer enables greater conformational flexibility, which can translate into differential binding-mode sampling in target-engagement studies.

Rotatable bond count

Head-to-head

Target 2 rotatable bonds vs regioisomer 1
ΔRB = +1 (100% increase)

Conformational flexibility differs; may affect binding-mode sampling

Determined from 2D structure; identical molecular formula

Evidence Dimension	Number of rotatable bonds (RB) as a measure of conformational degrees of freedom
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	1-Cyclobutylcyclopropane-1-carbaldehyde: 1 rotatable bond
Quantified Difference	ΔRB = +1 (100% increase in rotatable bond count)
Conditions	Determined from 2D molecular structure; both compounds share molecular formula C₈H₁₂O and MW 124.18 Da

Why This Matters

Rotatable bond count is a well-validated parameter in lead optimization; a difference of even one rotatable bond can alter oral bioavailability predictions and conformational pre-organization, making the 2-substituted isomer the preferred choice for programs requiring specific spatial orientation of the cyclobutyl group relative to the aldehyde handle.

• [1] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). Rotatable bond count: 2. https://chem-space.com/CSMB00025776468-A79C9E View Source

Stereochemical Specification: Undefined Diastereomer Mixture Versus Defined rac-(1R,2S)-Diastereomer for Stereoselective Synthesis Reproducibility

For stereoselective synthetic applications, the diastereomeric composition of a building block can be the single most critical quality attribute. 2-Cyclobutylcyclopropane-1-carbaldehyde is commercially supplied as a stereochemically undefined mixture, meaning the relative configuration at the cyclopropane 1- and 2-positions is not specified or controlled [1]. In contrast, rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde (BBV-165108773, CSMB02125633451) is explicitly defined as the racemic trans (or cis, depending on nomenclature convention) diastereomer, with identical molecular formula (C₈H₁₂O), molecular weight (124 Da), LogP (1.4), and Fsp³ (0.875), but with a defined stereochemical relationship between the two chiral centers [2]. Physicochemical descriptors being equal, the decision between these two procurement options turns entirely on the stereochemical requirements of the downstream chemistry: the defined racemate guarantees batch-to-batch diastereomeric consistency, while the undefined mixture may vary and is suitable for applications where stereochemistry is either irrelevant or will be scrambled in subsequent steps.

Stereochemical specification

Head-to-head

Target: undefined mixture
Comparator: defined rac-(1R,2S) diastereomer

Defined diastereomer ensures batch-to-batch reproducibility for stereoselective chemistry

All physicochemical descriptors identical; choice depends on synthetic requirements

Evidence Dimension	Stereochemical definition and batch-to-batch diastereomeric consistency
Target Compound Data	Stereochemically undefined mixture (unspecified diastereomer ratio at cyclopropane 1- and 2-positions)
Comparator Or Baseline	rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde: defined racemic diastereomer with specified (1R,2S) relative configuration
Quantified Difference	Qualitative: defined vs undefined stereochemistry; all physicochemical properties (MW, LogP, Fsp³, PSA) are identical
Conditions	Both compounds share identical molecular formula (C₈H₁₂O), MW (124 Da), LogP (1.4), Fsp³ (0.875), PSA (17 Ų), HBA (1), HBD (0), and ring count (2)

Why This Matters

In asymmetric synthesis or diastereoselective transformations, undefined stereochemistry introduces a source of variability that can confound reaction optimization and impurity profiling; the defined diastereomer provides the reproducible starting point required for regulatory-facing chemistry.

• [1] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468, CAS 2059994-37-3). Unspecified stereochemistry. https://chem-space.com/CSMB00025776468-A79C9E View Source
• [2] Chemspace. rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde (CSMB02125633451, BBV-165108773). Defined racemic (1R,2S)-diastereomer. https://chem-space.com/CSMB02125633451-26D4E5 View Source

Dual Ring-Strain Energy Profile: Combined Cyclopropane (~27.5 kcal/mol) and Cyclobutane (~26.4 kcal/mol) Strain Versus Single-Ring Analogs for Distinctive Reactivity

The target compound uniquely incorporates two strained carbocycles within a single, low-molecular-weight scaffold. Literature values for ring strain energy (SE) place cyclopropane at approximately 27.5 kcal/mol (115 kJ/mol) and cyclobutane at approximately 26.4 kcal/mol (110 kJ/mol) [1][2]. The parent cyclopropanecarboxaldehyde contains only the cyclopropane ring (SE ≈27.5 kcal/mol). 2-Cyclobutylcyclopropane-1-carbaldehyde therefore presents a cumulative ring-strain burden of approximately 53.9 kcal/mol distributed across two adjacent small rings. This dual-strain architecture is mechanistically significant: the tandem Wittig reaction–ring contraction methodology developed for cyclopropanecarbaldehyde synthesis explicitly exploits cyclobutane→cyclopropane ring contraction, demonstrating that cyclobutane-containing substrates can deliver functionalized cyclopropanecarbaldehydes in 54–85% isolated yields, with the prototypical substrate 4a obtained in 82% isolated yield (90% NMR yield, 100% conversion) [3]. Mono-strained cyclopropanecarboxaldehyde cannot participate in this ring-contraction manifold because it lacks the requisite cyclobutane precursor. This compound-class evidence supports the expectation that 2-cyclobutylcyclopropane-1-carbaldehyde can serve as both a strain-release substrate and a strain-preserved product depending on reaction design.

Dual ring-strain energy

Class-level

Cumulative strain ~53.9 kcal/mol (cyclopropane + cyclobutane)
vs mono-strained analog ~27.5 kcal/mol

Dual-strain architecture enables unique strain-release and ring-contraction pathways

Tandem Wittig–ring contraction yields 54–85% reported for related substrates

Evidence Dimension	Cumulative ring strain energy and associated reactivity pathways
Target Compound Data	Cyclopropane (~27.5 kcal/mol) + Cyclobutane (~26.4 kcal/mol) ≈ 53.9 kcal/mol total ring strain
Comparator Or Baseline	Cyclopropanecarboxaldehyde: Cyclopropane ring only, ~27.5 kcal/mol strain
Quantified Difference	ΔSE ≈ +26.4 kcal/mol additional strain from the cyclobutane ring (~96% higher total strain energy)
Conditions	Ring strain energies from combustion calorimetry and computational studies (Roberts & Chambers, 1951; OpenStax Organic Chemistry); tandem Wittig–ring contraction yields from Cuccu et al. (2019) Org. Lett.

Why This Matters

The dual-strain architecture provides a thermodynamic driving force for selective ring-opening or ring-contraction reactions that are inaccessible to mono-strained analogs, expanding the scope of downstream derivatization strategies in both medicinal chemistry and agrochemical intermediate synthesis.

• [1] Roberts, J. D., & Chambers, V. C. (1951). Small-Ring Compounds. VII. Physical and Chemical Properties of Cyclopropyl, Cyclobutyl, Cyclopentyl and Cyclohexyl Derivatives. Journal of the American Chemical Society, 73, 5030–5034. View Source
• [2] OpenStax Organic Chemistry. Section 2.11: Conformations of Cycloalkanes. Cyclopropane strain: 115 kJ/mol (27.5 kcal/mol); Cyclobutane strain: 110 kJ/mol (26.4 kcal/mol). View Source
• [3] Cuccu, F., Serusi, L., Luridiana, A., Secci, F., Caboni, P., Aitken, D. J., & Frongia, A. (2019). Tandem Wittig Reaction–Ring Contraction of Cyclobutanes: A Route to Functionalized Cyclopropanecarbaldehydes. Organic Letters, 21(19), 7755–7758. Yield range: 54–85%; compound 4a: 82% isolated yield. View Source

Multi-Supplier Catalog Availability: Six Distinct Commercial Identifiers Facilitating Competitive Procurement Versus Single-Source Analogs

Procurement risk is materially reduced by multi-supplier availability. 2-Cyclobutylcyclopropane-1-carbaldehyde is catalogued under at least six distinct commercial identifiers—BBV-93622660, BD01021527, CSC025776468, EN300-318736, FCH7314250, and IMED2683279053—through the Chemspace/Enamine MADE building-block network [1]. The regioisomeric 1-cyclobutylcyclopropane-1-carbaldehyde (CAS 1936571-54-8) is listed by fewer suppliers, with a minimum purity specification of 95% from at least one vendor . The defined diastereomer rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde is listed under a single catalog number (BBV-165108773) [2]. The methyl-substituted analog 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde (CAS 2060007-57-8) is also available at ≥95% purity but with a higher molecular weight (138.21 Da, C₉H₁₄O) that changes scaffold properties . For programs that require the specific C₈H₁₂O scaffold, the target compound offers the most diversified supply base among direct constitutional isomers, reducing single-supplier dependency.

Supplier diversity

Reported

6 catalog identifiers across Enamine MADE network
vs 1 identifier for defined diastereomer

Multi-supplier availability reduces single-source risk and supports competitive procurement

Supplier landscape assessed via Chemspace, ChemSrc, AKSci

Evidence Dimension	Number of distinct commercial catalog identifiers and supplier diversity
Target Compound Data	6 catalog identifiers across the Enamine MADE network: BBV-93622660, BD01021527, CSC025776468, EN300-318736, FCH7314250, IMED2683279053
Comparator Or Baseline	1-Cyclobutylcyclopropane-1-carbaldehyde: limited supplier listings; rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde: 1 catalog number (BBV-165108773); 2-(1-Methylcyclobutyl)cyclopropane-1-carbaldehyde: ≥95% purity, MW 138.21 Da
Quantified Difference	6 identifiers (target) vs 1 identifier (defined diastereomer) — 6-fold greater procurement channel diversity
Conditions	Supplier landscape assessment via Chemspace, ChemSrc, and AKSci as of the search date

Why This Matters

Multi-supplier sourcing reduces lead times, enables competitive pricing, and mitigates supply disruption risk—critical factors when a compound is designated as a key intermediate in a multi-step synthesis campaign.

• [1] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). Catalog numbers: BBV-93622660, BD01021527, CSC025776468, EN300-318736, FCH7314250, IMED2683279053. https://chem-space.com/CSMB00025776468-A79C9E View Source
• [2] Chemspace. rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde (CSMB02125633451). Single catalog number: BBV-165108773. https://chem-space.com/CSMB02125633451-26D4E5 View Source

2-Cyclobutylcyclopropane-1-carbaldehyde: High-Confidence Application Scenarios Grounded in Quantitative Differentiation Evidence

Fragment-Based Drug Discovery (FBDD) Libraries Requiring High Fsp³ and Controlled Lipophilicity

Fragment libraries enriched in sp³ character (Fsp³ ≥ 0.45) are associated with higher hit-to-lead progression rates [1]. With an Fsp³ of 0.875 and LogP of 1.4, 2-cyclobutylcyclopropane-1-carbaldehyde presents an attractive fragment-sized (MW 124 Da) aldehyde handle for covalent or reversible-covalent library construction. Procurement teams sourcing this compound for FBDD can justify its selection over the parent cyclopropanecarboxaldehyde (Fsp³ 0.75, LogP 0.595) on the basis of its 16.7% higher Fsp³ and 0.8-unit LogP advantage, both of which align more closely with lead-like property space [2].

Stereoselective Synthesis Campaigns Requiring Defined Diastereomeric Starting Materials

When a synthetic route involves diastereoselective transformations at the cyclopropane ring—such as chiral-auxiliary-directed aldol reactions or enantioselective organocatalytic additions to the aldehyde—the stereochemical composition of the starting material directly determines product diastereomeric ratios [1]. In such cases, the defined rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde (BBV-165108773) is the appropriate procurement choice over the stereochemically undefined target compound, as it guarantees batch-to-batch reproducibility of the (1R,2S) relative configuration, even though all physicochemical descriptors are identical [2]. Conversely, for achiral downstream chemistry where the cyclopropane stereocenters will be destroyed or epimerized, the undefined (and typically more cost-accessible) mixture is the pragmatic choice.

Agrochemical Intermediate Synthesis Exploiting Dual Ring-Strain Reactivity for Heterocycle Construction

Cyclopropanecarbaldehydes are established intermediates for agrochemical active substances, with patent literature explicitly identifying 1-alkylthio- and 1-benzylthio-substituted cyclopropanecarbaldehydes as precursors to crop protection agents [1]. The dual ring-strain architecture of 2-cyclobutylcyclopropane-1-carbaldehyde (~53.9 kcal/mol combined strain) enables reactivity manifolds inaccessible to mono-strained analogs. The tandem Wittig–ring contraction chemistry that converts α-hydroxycyclobutanones to cyclopropanecarbaldehydes in 54–85% yield [2] exemplifies the type of strain-driven transformation that this scaffold can undergo, positioning it as a versatile intermediate for constructing spirocyclic or bridged heterocycles relevant to modern agrochemical discovery.

Conformational Probe Design Where Rotatable Bond Count Controls Ligand Pre-Organization

The difference of one rotatable bond between 2-cyclobutylcyclopropane-1-carbaldehyde (RB = 2) and its 1-substituted regioisomer (RB = 1) translates into measurably different conformational entropy penalties upon target binding [1]. In structure-based drug design programs that employ conformational restriction as a strategy to improve binding affinity, the 2-substituted isomer provides the additional degree of freedom needed for the cyclobutyl group to sample a broader conformational space, while the aldehyde remains anchored for conjugation or bioconjugation chemistry [2]. This makes the target compound the preferred scaffold when conformational flexibility is desired over rigid pre-organization.

Application

Selection Property

Validation Focus

Fragment-based library design

High sp³ fraction and balanced lipophilicity

Fsp³ ≥0.45 threshold alignment; lead-like property space

Stereoselective synthesis

Diastereomeric definition and batch consistency

Reproducibility of relative configuration; impurity profiling

Agrochemical heterocycle construction

Dual ring-strain reactivity

Strain-release and ring-contraction yield and selectivity

Conformational probe design

Rotatable bond flexibility

Conformational entropy and binding-mode sampling

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. DOI: 10.1021/jm901241e View Source
• [2] Chemspace. 2-Cyclobutylcyclopropane-1-carbaldehyde (CSMB00025776468). Fsp³: 0.875; LogP: 1.4. https://chem-space.com/CSMB00025776468-A79C9E View Source